Cas no 10510-39-1 (Ethanone, 1,1'-[9-(3-methylbutyl)-9H-carbazole-3,6-diyl]bis-)

• Product Name: Ethanone, 1,1'-[9-(3-methylbutyl)-9H-carbazole-3,6-diyl]bis-
• CAS No: 10510-39-1
• MF: C₂₁H₂₃NO₂
• MW: 321.41282582283
• CID: 1149903
• PubChem ID: 622093
• Update Time: 2025-04-20

Ethanone, 1,1'-[9-(3-methylbutyl)-9H-carbazole-3,6-diyl]bis- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1,1'-[9-(3-methylbutyl)-9H-carbazole-3,6-diyl]bis-
• 1-[6-acetyl-9-(3-methylbutyl)carbazol-3-yl]ethanone
• 3,6-Diacetyl-9-isopentyl-9H-carbazole
• 1,1'-[9-(3-methylbutyl)-9H-carbazole-3,6-diyl]diethanone
• Q63396577
• AKOS001611859
• 10510-39-1
• 3,6-Diacetyl-9-isoamylcarbazole
• DTXSID20347489
• STK144647
• 1-[6-ACETYL-9-(3-METHYLBUTYL)-9H-CARBAZOL-3-YL]ETHAN-1-ONE
• 3,6-DIACETYL-9-ISOPENTYLCARBAZOLE
• EU-0068579
• ZRLGQXONUJTYQP-UHFFFAOYSA-N
• ZINC00249615

• Inchi： 1S/C21H23NO2/c1-13(2)9-10-22-20-7-5-16(14(3)23)11-18(20)19-12-17(15(4)24)6-8-21(19)22/h5-8,11-13H,9-10H2,1-4H3
• InChI Key： ZRLGQXONUJTYQP-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=CC2=C(C=1)C1C=C(C(C)=O)C=CC=1N2CCC(C)C

Computed Properties

• Exact Mass: 321.17299
• Monoisotopic Mass: 321.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 39.1Ų

Experimental Properties

• PSA: 39.07